Cas no 2138264-28-3 (2-Pyridinecarboxylic acid, 4-[[(4-methyl-2-thiazolyl)methyl]amino]-, 1,1-dimethylethyl ester)

• Product Name: 2-Pyridinecarboxylic acid, 4-[[(4-methyl-2-thiazolyl)methyl]amino]-, 1,1-dimethylethyl ester
• CAS No: 2138264-28-3
• MF: C₁₅H₁₉N₃O₂S
• MW: 305.395262002945
• CID: 5301265
• Update Time: 2025-06-13

2-Pyridinecarboxylic acid, 4-[[(4-methyl-2-thiazolyl)methyl]amino]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 4-[[(4-methyl-2-thiazolyl)methyl]amino]-, 1,1-dimethylethyl ester

• Inchi： 1S/C15H19N3O2S/c1-10-9-21-13(18-10)8-17-11-5-6-16-12(7-11)14(19)20-15(2,3)4/h5-7,9H,8H2,1-4H3,(H,16,17)
• InChI Key： JGTKIYJMGVOMGL-UHFFFAOYSA-N
• SMILES： C1(C(OC(C)(C)C)=O)=NC=CC(NCC2=NC(C)=CS2)=C1

Additional information on 2-Pyridinecarboxylic acid, 4-[[(4-methyl-2-thiazolyl)methyl]amino]-, 1,1-dimethylethyl ester

Comprehensive Overview of 2-Pyridinecarboxylic acid, 4-[[(4-methyl-2-thiazolyl)methyl]amino]-, 1,1-dimethylethyl ester (CAS No. 2138264-28-3)

The compound 2-Pyridinecarboxylic acid, 4-[[(4-methyl-2-thiazolyl)methyl]amino]-, 1,1-dimethylethyl ester, identified by its CAS No. 2138264-28-3, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridinecarboxylic acid core and a thiazolylmethylamino substituent, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of enzyme inhibition and receptor modulation.

In recent years, the demand for novel heterocyclic compounds like 2-Pyridinecarboxylic acid derivatives has surged, driven by advancements in precision medicine and sustainable agriculture. This compound’s tert-butyl ester group enhances its stability, making it suitable for formulation studies. A growing trend in scientific literature highlights its role as a building block for bioactive molecules, aligning with the industry’s focus on green chemistry and atom-efficient synthesis.

The 4-methyl-2-thiazolyl moiety in this compound is particularly noteworthy, as thiazole derivatives are known for their diverse pharmacological activities, including antimicrobial and anti-inflammatory properties. This has led to increased searches for "thiazole-based drug candidates" and "pyridine-thiazole hybrids" in academic and industrial databases. The compound’s CAS No. 2138264-28-3 is frequently referenced in patent filings, underscoring its commercial relevance.

From a synthetic chemistry perspective, the 1,1-dimethylethyl ester group offers advantages in protecting carboxyl functionalities during multi-step reactions. This aligns with the broader interest in "protecting group strategies" and "high-yield synthetic routes," which are hot topics in organic chemistry forums. The compound’s solubility profile and compatibility with common solvents further enhance its utility in high-throughput screening platforms.

Environmental and regulatory considerations are also shaping research around 2138264-28-3. With the rise of benign-by-design principles, scientists are evaluating its biodegradability and eco-toxicity. These aspects resonate with search queries like "sustainable chemical intermediates" and "non-toxic agrochemicals," reflecting societal shifts toward greener alternatives.

In conclusion, 2-Pyridinecarboxylic acid, 4-[[(4-methyl-2-thiazolyl)methyl]amino]-, 1,1-dimethylethyl ester represents a versatile scaffold with cross-disciplinary applications. Its CAS No. 2138264-28-3 serves as a key identifier for researchers exploring its potential in drug design, material science, and beyond. As the scientific community prioritizes structure-activity relationships and molecular diversity, this compound is poised to remain a focal point in innovative research.